Otilonium Bromide
CAS No.: 26095-59-0
VCID: VC0000480
Molecular Formula: C29H43BrN2O4
Molecular Weight: 563.6 g/mol
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Description | Otilonium bromide is a medication used to alleviate abdominal pain associated with irritable bowel syndrome (IBS) . It functions as an antispasmodic agent, effectively reducing abdominal spasms, bloating, pain, and irregular gut motility, thereby easing IBS symptoms . Otilonium bromide is an antimuscarinic and calcium channel blocker that relaxes the gut's small muscles, reducing cramps and pain . Clinical trials suggest otilonium bromide is more effective than a placebo for treating IBS . Pharmacologically, otilonium bromide binds to muscarinic and tachykinin NK~2~ receptors and inhibits L-type and T-type calcium channels, which contributes to its effects on the gut . After oral intake, it is minimally absorbed into the body, ensuring its action remains largely within the gastrointestinal system . The drug inhibits colonic motility, contractility caused by motor neuron stimulation, and the action of excitatory neurotransmitters . It achieves this through blocking calcium entry via L-type Ca2+ channels and interfering with intracellular calcium mobilization, which is needed for smooth muscle contraction . Similar to otilonium bromide, other quaternary ammonium compounds such as cimetropium bromide, are also used as antimuscarinics for treating gastrointestinal disorders . Otilonium bromide is generally well-tolerated, with few side effects compared to similar drugs, though a case of cardiovascular toxicity has been reported due to overdose . It is available in 40 mg doses and is typically taken two to three times daily for the relief of gastrointestinal spasms . |
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CAS No. | 26095-59-0 |
Product Name | Otilonium Bromide |
Molecular Formula | C29H43BrN2O4 |
Molecular Weight | 563.6 g/mol |
IUPAC Name | diethyl-methyl-[2-[4-[(2-octoxybenzoyl)amino]benzoyl]oxyethyl]azanium;bromide |
Standard InChI | InChI=1S/C29H42N2O4.BrH/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3;/h12-13,15-20H,5-11,14,21-23H2,1-4H3;1H |
Standard InChIKey | VWZPIJGXYWHBOW-UHFFFAOYSA-N |
SMILES | CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC.[Br-] |
Canonical SMILES | CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC.[Br-] |
Synonyms | N-diethylmethylammoniummethyl-p-(2-(N-octyloxy)benzoyl)aminobenzoate bromide octylonium octylonium bromide octylonium iodide otilonium bromide Spasmomen |
PubChem Compound | 72092 |
Last Modified | Sep 13 2023 |
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